3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride
Overview
Description
“3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride” is a complex organic compound. It likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds . The compound also seems to have a bromobenzenesulfonyl group, which is a type of organosulfur compound .
Scientific Research Applications
Synthesis and Structural Characterization
- 3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride is involved in the synthesis of various chemical compounds. For instance, it plays a role in the preparation of methylbenzenesulfonamide CCR5 antagonists, which are potential treatments for HIV-1 infection. The process involves synthesis from N-Benzyl-4-piperidone and subsequent reactions leading to the formation of novel compounds (Cheng De-ju, 2015).
Structural Investigation and Characterization
- Another study focuses on a structural investigation of a compound related to 3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride. The study provides insights into the crystal systems and solid-state NMR characteristics of these compounds, showing significant potential in drug development for dementia (Tomasz Pawlak, M. Szczesio, M. Potrzebowski, 2021).
Biological Activity Screening
- In the field of medicinal chemistry, sulfonyl hydrazone scaffold and piperidine rings, related to 3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride, have been synthesized and evaluated for their antioxidant capacity and anticholinesterase activity. This highlights the potential biological applications of compounds containing this structure (Nurcan Karaman, E. E. Oruç-Emre, Y. Sıcak, Berna Çatıkkaş, A. Karaküçük-Iyidoğan, M. Öztürk, 2016).
Corrosion Inhibition Studies
- A study on the adsorption and corrosion inhibition properties of piperidine derivatives, closely related to 3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride, was conducted. This research provides valuable insights into the potential industrial applications of these compounds in preventing iron corrosion (S. Kaya, Lei Guo, C. Kaya, B. Tüzün, I. Obot, R. Touir, N. Islam, 2016).
properties
IUPAC Name |
3-[(3-bromophenyl)sulfonylmethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2S.ClH/c13-11-4-1-5-12(7-11)17(15,16)9-10-3-2-6-14-8-10;/h1,4-5,7,10,14H,2-3,6,8-9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTORYTRKLYFQLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CS(=O)(=O)C2=CC(=CC=C2)Br.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17BrClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Bromobenzenesulfonylmethyl)-piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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